Cas no 686776-11-4 (2-Pyrrolidinone,3-ethyl-1-(phenylmethyl)-(9CI))

• Product name: 2-Pyrrolidinone,3-ethyl-1-(phenylmethyl)-(9CI)
• CAS No: 686776-11-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1019960
• PubChem ID: 45094687

2-Pyrrolidinone,3-ethyl-1-(phenylmethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3-ethyl-1-(phenylmethyl)-(9CI)
• 686776-11-4
• 1-Benzyl-3-ethylpyrrolidin-2-one
• 2-Pyrrolidinone, 3-ethyl-1-(phenylmethyl)-
• DB-282614

• Inchi： InChI=1S/C13H17NO/c1-2-12-8-9-14(13(12)15)10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： PEPQZUVJYCXRBX-UHFFFAOYSA-N
• SMILES： CCC1CCN(C1=O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų